Cas no 2229488-26-8 (3-hydroxy-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid
• CAS No: 2229488-26-8
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5960321
• PubChem ID: 165713999
• Update Time: 2025-06-08

3-hydroxy-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid
• 3-hydroxy-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid
• EN300-1750635
• 2229488-26-8

• Inchi： 1S/C11H11N3O3/c15-7-5-11(6-7,10(16)17)8-4-9-12-2-1-3-14(9)13-8/h1-4,7,15H,5-6H2,(H,16,17)
• InChI Key： WHUBXGIRSCKXDV-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=C3N=CC=CN3N=2)C1

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-hydroxy-1-{pyrazolo1,5-apyrimidin-2-yl}cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-hydroxy-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid (CAS No. 2229488-26-8)

The compound 3-hydroxy-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid (CAS No. 2229488-26-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its distinctive pyrazolo[1,5-a]pyrimidine core and cyclobutane carboxylic acid moiety, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

In recent years, the demand for heterocyclic compounds like 3-hydroxy-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid has surged due to their versatility in drug design. The pyrazolo[1,5-a]pyrimidine scaffold is known for its bioisosteric properties, often mimicking purine bases in biological systems. This makes it a valuable template for designing kinase inhibitors and GPCR modulators, which are hot topics in pharmaceutical research. The compound’s CAS No. 2229488-26-8 is frequently searched in scientific databases, reflecting its growing relevance.

The cyclobutane ring in this molecule adds rigidity to its structure, potentially enhancing binding affinity to target proteins. This feature aligns with the current trend in drug discovery toward conformationally constrained compounds, which often exhibit improved pharmacokinetic properties. The presence of both hydroxy and carboxylic acid functional groups further expands its utility, enabling derivatization for prodrug strategies or salt formation to improve solubility.

From a synthetic perspective, 3-hydroxy-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid presents interesting challenges and opportunities. Chemists are exploring efficient routes to its synthesis, including cycloaddition reactions and catalytic cyclization methods. These efforts are driven by the need for scalable and cost-effective processes, a key concern in the pharmaceutical industry. The compound’s CAS No. 2229488-26-8 is often referenced in patent literature, highlighting its commercial potential.

Beyond its pharmaceutical applications, this compound has also attracted interest in material science. Its unique structure could contribute to the development of organic electronic materials or metal-organic frameworks (MOFs). Researchers are investigating its photophysical properties, which might be relevant for fluorescence-based sensors or optoelectronic devices. Such interdisciplinary applications make 3-hydroxy-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid a versatile candidate for innovation.

In conclusion, 3-hydroxy-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclobutane-1-carboxylic acid (CAS No. 2229488-26-8) represents a promising compound with broad applicability in drug discovery and beyond. Its structural features, combined with the growing interest in heterocyclic chemistry and constrained molecular architectures, position it as a valuable tool for researchers. As scientific inquiries into its properties and applications continue, this compound is likely to remain a focal point in both academic and industrial settings.